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Compound of Interest

Compound Name: 4-Fluorophenyl isocyanate

Cat. No.: B073906

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety information for 4-
Fluorophenyl isocyanate (CAS No. 1195-45-5), a common reagent in chemical synthesis.[1]
[2][3] Adherence to stringent safety protocols is paramount when handling this compound due
to its hazardous properties. This guide consolidates critical data from various safety data
sheets to facilitate safe laboratory practices.

Chemical Identification and Physical Properties

4-Fluorophenyl isocyanate is a lachrymatory, moisture-sensitive liquid.[2][4] Its primary
identifiers and physical characteristics are summarized below.
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Property Value
CAS Number 1195-45-5[5][6][7][8]
EC Number 214-799-0[5][7][8]

Molecular Formula

C7HaFNO[7][9][10]

Molecular Weight 137.11 g/mol [7][9][10]

p-Fluorophenyl isocyanate, 1-Fluoro-4-
Synonyms )

isocyanatobenzene[4][6][10]
Appearance Clear, colorless to light yellow liquid[2][4][6][8]
Odor Strong[6]

- , 55 °C @ 8 mmHg (lit.); 68 °C @ 15 Torr[1][6][11]

Boiling Point

[12]
Flash Point 53 °C to 60 °C / 127.4 °F to 140 °F[4][6][11]
Density 1.206 g/mL at 25 °C (lit.)[1][9][11]

Refractive Index

n20/D 1.5141 (lit.)[1][9][11]

Water Solubility

Decomposes[2][12]

Hazard Identification and GHS Classification

4-Fluorophenyl isocyanate is classified as a hazardous substance under the Globally
Harmonized System (GHS). It is a flammable liquid and vapor that poses significant acute
toxicity risks through oral, dermal, and inhalation routes.[5][6][8][11] It is also a known skin and
respiratory sensitizer.[5][6][8][11]
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapour[5][6][8][11]
o H302: Harmful if swallowed[5]
Acute Toxicity, Oral 4
[8][11]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin[5][8][11]
H331/H332: Toxic/Harmful if
Acute Toxicity, Inhalation 214 inhaled (Note: Classification
varies)[5][6][8][13]
) ] o H315: Causes skin irritation[6]
Skin Corrosion/Irritation 2
[13]
) o H319: Causes serious eye
Serious Eye Damage/Irritation 2A o
irritation[5][6][8]
H334: May cause allergy or
Respiratory Sensitization 1 asthma symptoms or breathing
difficulties if inhaled[5][6][8][11]
) o H317: May cause an allergic
Skin Sensitization 1 ] ]
skin reaction[5][8][11]
Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation[6][13]

Toxicological Profile and Exposure Pathways

Exposure to 4-fluorophenyl isocyanate can cause significant health effects. Isocyanates, as a

class, are known to cause irritation to the skin, mucous membranes, and respiratory tract.[4]

[14] Chronic overexposure has been linked to permanent lung damage, including decreased

lung function.[4] The primary routes of exposure and the associated target organs are detailed

below.
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Routes of Exposure Target Organs & Systems
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Caption: Routes of exposure and corresponding target organs for 4-Fluorophenyl isocyanate.

Experimental Protocols: Emergency and Handling
Procedures

While specific toxicological experiment methodologies are not detailed in safety data sheets,
the following protocols for emergency response and handling are mandated based on the
known hazards of the substance.

Immediate medical attention is required for all routes of exposure.[4][6] The following flowchart
outlines the protocol for first aid.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b073906?utm_src=pdf-body-img
https://www.benchchem.com/product/b073906?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/21568.pdf
https://www.fishersci.com/store/msds?partNumber=AC119600250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure Occurs

Ingestion

Inhalation

Immediately flush eyes with
Move victim to fresh air plenty of water for at Do NOT induce vomiting
least 15 minutes

Contact

Immediately flush skin with
Rinse mouth with water plenty of soap and water
for at least 15 minutes

If not breathing, Remove contact lenses,
give artificial respiration if present and easy to do

If breathing is difficult, Give 2-4 cupfuls of Remove contaminated
give oxygen milk or water if conscious clothing and shoes

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Standardized first aid response workflow for 4-Fluorophenyl isocyanate exposure.

A strict PPE protocol must be followed to prevent exposure. Engineering controls, such as a
chemical fume hood, are the primary line of defense and must be used.[4][6][14]

Researcher
//// I// ll| \\
|/Wear I:'V\/eal’.Wear )Wear
< \ B A 4

Required Personal Protective Equipment

Respiratory Protection | Full-face or half-face respirator with organic vapor and particulate filters (e.g., ABEK, A2P3). [3, 17]

Eye & Face Protection | Chemical splash goggles and face shield. [3, 17]
Hand Protection | Chemical-resistant gloves (e.qg., nitrile or butyl rubber). [3, 17]
Body Protection | Protective coveralls or lab coat to prevent skin contact. [3, 17]
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Caption: Mandatory Personal Protective Equipment (PPE) for handling 4-Fluorophenyl
isocyanate.

In the event of a spill, a clear and immediate protocol must be enacted to contain the
substance and protect personnel.

Spill Detected

Evacuate unnecessary personnel
and move upwind

Ensure adequate ventilation

Remove all sources of ignition

(use spark-proof tools)

Don full PPE
(respirator, gloves, goggles, suit)

Contain spill with inert material
(e.g., vermiculite, sand, earth)

Do not add water to container

Place absorbed material into a
suitable, sealed container for disposal

Wash spill site after
material pickup is complete

Dispose of waste according to
local/national regulations
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Caption: Step-by-step protocol for the safe cleanup of a 4-Fluorophenyl isocyanate spill.

Firefighting Measures

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide, or
water spray.[5][6]

Specific Hazards: The substance is a flammable liquid.[6] Vapors can form explosive
mixtures with air and may travel to an ignition source and flash back.[6][14] Containers may
explode when heated.[6] Combustion produces highly toxic gases, including nitrogen oxides,
carbon monoxide, hydrogen cyanide, and hydrogen fluoride.[6][14]

Firefighter Protection: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) in pressure-demand mode.[4][5][6]

Handling and Storage

Handling: Always work within a chemical fume hood.[14] Avoid breathing vapors or mist and
prevent contact with eyes, skin, and clothing.[8][14] Use spark-proof tools and explosion-
proof equipment.[4][6] Keep away from heat, sparks, and open flames.[4][6][8][14]

Storage: Store in a cool, dry, and well-ventilated area.[5][6] Keep refrigerated at 2-8°C for
long-term storage.[8][11] The container must be kept tightly closed to prevent moisture
contamination, as isocyanates react with water to form carbon dioxide gas, which can lead to
container rupture.[4][5] Store away from incompatible materials such as acids, strong bases,
alcohols, amines, and strong oxidizing agents.[6][14]

Disposal Considerations

Disposal of 4-Fluorophenyl isocyanate and its contaminated containers must be handled as

hazardous waste.[8] All federal, state, and local environmental regulations must be strictly

followed.[8] Do not allow the product to enter drains or waterways.[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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